Cas no 120205-50-7 ((2R,3R)-3-[(2S)-1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl]-3-methoxy-2-methylpropanoic acid)

(2R,3R)-3-[(2S)-1-[(tert-Butoxy)carbonyl]pyrrolidin-2-yl]-3-methoxy-2-methylpropanoic acid is a chiral intermediate with significant utility in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive compounds. Its stereochemically defined structure, featuring a tert-butoxycarbonyl (Boc)-protected pyrrolidine moiety and a methoxy-substituted propanoic acid chain, makes it valuable for constructing complex molecules with high enantiomeric purity. The Boc group enhances stability during synthetic manipulations, while the methoxy and methyl substituents contribute to steric and electronic modulation. This compound is often employed in peptide mimetics and asymmetric synthesis, offering precise control over molecular conformation and reactivity. Its well-characterized properties ensure reproducibility in advanced synthetic applications.

(2R,3R)-3-[(2S)-1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl]-3-methoxy-2-methylpropanoic acid structure

120205-50-7 structure

Product Name:(2R,3R)-3-[(2S)-1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl]-3-methoxy-2-methylpropanoic acid

CAS No:120205-50-7

MF:C₁₄H₂₅NO₅

MW:287.352004766464

MDL:MFCD18157735

CID:1031657

PubChem ID:11033491

Update Time:2025-05-20

(2R,3R)-3-[(2S)-1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl]-3-methoxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

- (2R,3R)-3-((S)-1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)-3-methoxy-2-methylpropanoic acid
- (2R,3R)-BOC-dolaproine
- ((2R,3R)-3-((S)-1-(tertbutoxycarbonyl)pyrrolidin-2-yl)-3-Methoxy-2-Methylpropanoic acid
- Boc-Dap
- DOLPROLINE
- N-Boc-dolaproline
- N-Boc-dolaproline acid
- (2R,3R)-3-methoxy-2-methyl-3-[(2S)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-2-yl]propanoic acid
- N-Boc-dolaproine
- EOS-60617
- Dolastatin 10 intermediate Dap
- N-Boc-Dolaproline (K salt) (N-Boc-DAP-K salt) (free acid)
- (2R,3R)-3-((S)-1-(tert-butoxycarbonyl)pyrrolidin-2-yl)-3-Methoxy-2-Methylpropanoic acid (DAP)
- (2R,3R)-3-((S)-1-(tertbutoxycarbonyl)pyrrolidin-2-yl)-3-methoxy-2-methylpropanoic acid
- AK126815
- LNEHHTWYEBGHBY-OUAUKWLOSA-N
- RL00796
- OR3
- AMY30680
- VEA20550
- (2R,3R)-3-[(2S)-1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl]-3-methoxy-2-methylpropanoic acid
- J-500005
- (2R,3R)-3-((S)-1-(t-butoxycarbonyl)pyrrolidin-2-yl)-3-methoxy-2-methylpropanic acid
- HY-33046
- AKOS016012593
- DS-5307
- AKOS016016040
- SCHEMBL903564
- CS-B0750
- (2R,3R)-3-[(2S)-1-(tert-butoxycarbonyl)pyrrolidin-2-yl]-3-methoxy-2-methylpropanoic acid
- MFCD18157735
- DTXSID60452743
- 120205-50-7
- BP-20231
- 2-Pyrrolidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-ss-methoxy-a-methyl-, (aR,ssR,2S)-; 2-Pyrrolidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-ss-methoxy-a-methyl-, [2S-[2R*(aS*,ssS*)]]-; (aR,ssR,2S)-1-[(1,1-Dimethylethoxy)carbonyl]-ss-methoxy-
- MDL： MFCD18157735
- Inchi： 1S/C14H25NO5/c1-9(12(16)17)11(19-5)10-7-6-8-15(10)13(18)20-14(2,3)4/h9-11H,6-8H2,1-5H3,(H,16,17)/t9-,10+,11-/m1/s1
- InChI Key： LNEHHTWYEBGHBY-OUAUKWLOSA-N
- SMILES： O(C)[C@H]([C@H](C(=O)O)C)[C@@H]1CCCN1C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 287.17300
Monoisotopic Mass: 287.17327290g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 363
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 76.1

Experimental Properties

Density: 1.133±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 397.8±17.0°C at 760 mmHg
Solubility: Slightly soluble (2 g/l) (25 º C),
PSA: 76.07000
LogP: 2.05950

(2R,3R)-3-[(2S)-1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl]-3-methoxy-2-methylpropanoic acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

(2R,3R)-3-[(2S)-1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl]-3-methoxy-2-methylpropanoic acid Pricemore >>

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